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Compound of Interest

Compound Name:
2-(3-Aminopropyl)isoindoline-1,3-

dione

Cat. No.: B112662 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and disposal of 2-(3-
Aminopropyl)isoindoline-1,3-dione. Adherence to these guidelines is crucial to ensure

personnel safety and minimize environmental impact.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(3-Aminopropyl)isoindoline-1,3-
dione and its hydrochloride salt is presented below. Data for the hydrochloride salt is included

as it is a common form of this compound.
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Property Value Reference

Chemical Name
2-(3-Aminopropyl)isoindoline-

1,3-dione
N/A

CAS Number 121821-01-0 (hydrochloride) [1][2]

Molecular Formula C₁₁H₁₂N₂O₂ N/A

Molecular Weight 204.23 g/mol N/A

Molecular Formula (HCl salt) C₁₁H₁₃ClN₂O₂ [2]

Molecular Weight (HCl salt) 240.69 g/mol [2]

Appearance Solid N/A

Storage Temperature
Inert atmosphere, room

temperature
[2]

Hazard Identification and Safety Precautions
Based on data for structurally similar compounds, 2-(3-Aminopropyl)isoindoline-1,3-dione is

anticipated to present the following hazards. Users should handle this compound with the

assumption that it is hazardous.

GHS Hazard Classification (Anticipated):

Acute Toxicity, Oral (Category 3 or 4).[3][4]

Skin Irritation (Category 2).[3][5]

Serious Eye Irritation (Category 2).[3][5]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system.[5]

Signal Word: Danger or Warning[3][5]

Hazard Statements (Anticipated):

H301/H302: Toxic or Harmful if swallowed.[3][4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.2abiotech.net/show_product.html?pro_id=114531
https://www.bldpharm.com/products/121821-01-0.html
https://www.bldpharm.com/products/121821-01-0.html
https://www.bldpharm.com/products/121821-01-0.html
https://www.bldpharm.com/products/121821-01-0.html
https://www.benchchem.com/product/b112662?utm_src=pdf-body
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://www.chemicalbook.com/msds/835616-60-9.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/229296
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/229296
https://www.sigmaaldrich.com/US/en/sds/aldrich/229296
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/229296
https://static.cymitquimica.com/products/10/pdf/sds-F544342.pdf
https://www.chemicalbook.com/msds/835616-60-9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[3][5]

H319: Causes serious eye irritation.[3][5]

H335: May cause respiratory irritation.[5]

Precautionary Statements:

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P264: Wash skin thoroughly after handling.[3][5]

P270: Do not eat, drink or smoke when using this product.[3][4]

P271: Use only outdoors or in a well-ventilated area.[3][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5][6]

Response:

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[3]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

P312: Call a POISON CENTER/doctor if you feel unwell.[5]

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3][5]

P405: Store locked up.[3][5]
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Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[3][5]

Experimental Protocols
3.1. Personal Protective Equipment (PPE)

A comprehensive list of required PPE is provided below.

Equipment Specification

Eye and Face Protection Chemical safety goggles or face shield.[7]

Skin Protection
Chemical-resistant gloves (e.g., nitrile), lab coat,

and closed-toe shoes.[5][6][8]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[3][8] If dust is generated, a

NIOSH-approved respirator may be necessary.

3.2. Safe Handling Protocol

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible.

Assemble all necessary equipment and reagents before handling the compound.

Don appropriate PPE as specified in the table above.

Handling:

Conduct all manipulations of the solid compound or its solutions within a chemical fume

hood to avoid inhalation of dust or vapors.[3]

Avoid direct contact with skin and eyes.[3]
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Use spark-proof tools and equipment where applicable to prevent ignition sources.[3]

Keep the container tightly closed when not in use.[3][5]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[3][5]

Decontaminate all surfaces and equipment that came into contact with the chemical.

Remove and properly store or dispose of contaminated PPE.[5]

3.3. First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them comfortable for breathing.[3][6] If breathing

is difficult or symptoms persist, seek medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.[6]

Wash the affected area with plenty of soap and

water for at least 15 minutes.[8] If skin irritation

occurs, seek medical advice.[5][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[8]

Remove contact lenses if present and easy to

do.[5] Continue rinsing and seek immediate

medical attention from an ophthalmologist.[5]

Ingestion

Rinse mouth with water.[3][6] Do NOT induce

vomiting.[3][6] Immediately call a poison control

center or seek medical attention.[3]

3.4. Spill Response Protocol

Immediate Actions:
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Evacuate the immediate area.

Ensure the area is well-ventilated.

Remove all sources of ignition.[3]

Containment and Cleanup:

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand,

silica gel, or vermiculite.[3]

Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste.[4]

Avoid generating dust.

Clean the spill area with a suitable decontamination solution and wipe dry.

Reporting:

Report the spill to the appropriate environmental health and safety office.

3.5. Disposal Protocol

All waste containing 2-(3-Aminopropyl)isoindoline-1,3-dione must be treated as hazardous

waste.

Waste Collection:

Collect all solid waste, contaminated materials (e.g., gloves, absorbent pads), and

solutions in a clearly labeled, sealed, and compatible hazardous waste container.[4]

Disposal:

Dispose of the hazardous waste through a licensed waste disposal contractor.[3]

Do not dispose of this chemical down the drain or in the regular trash.[3][4]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Visualization of Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-(3-
Aminopropyl)isoindoline-1,3-dione.
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Caption: Workflow for the safe handling and disposal of 2-(3-Aminopropyl)isoindoline-1,3-
dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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